Lumisterol

• IUPAC Name: (3S,9R,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18-20,22,24-26,29H,11-17H2,1-6H3/b8-7+/t19-,20+,22-,24+,25-,26+,27+,28+/m0/s1
• InChI Key: DNVPQKQSNYMLRS-YAPGYIAOSA-N
• Canonical SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
• Isomeric SMILES: C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@@H]3C2=CC=C4[C@]3(CC[C@@H](C4)O)C)C
• Molecular Formula: C28H44O
• DSSTOX Substance ID: DTXSID60878681
• Molecular Weight: 396.6 g/mol
• CAS RN: 474-69-1

Description

Lumisterol is a crystalline compound that is part of the vitamin D family of steroid compounds. It is the (9β,10α) stereoisomer of ergosterol and is formed by ultraviolet irradiation as an intermediate product in the production of tachysterol and vitamin D2.

Synthesis Analysis

Lumisterol can be synthesized from ergosterol. The ergosterol ethanol solution is irradiated by 20W UVA sunlamps under the condition of (5±2)℃, resulting in the formation of lumisterol. A new pathway has also been discovered that activates lumisterol in vivo to biologically active hydroxylumisterols.

Molecular Structure Analysis

The molecular formula of Lumisterol is C28H44O. It is the (9β,10α) stereoisomer of ergosterol. The molecular weight is 396.648 Da.

Chemical Reactions Analysis

Lumisterol can be activated in vivo to biologically active hydroxylumisterols. These hydroxylumisterols can inhibit the proliferation of human skin cells in a cell type-dependent fashion with predominant effects on epidermal keratinocytes. They also inhibit melanoma proliferation in both monolayer and soft agar.

Physical And Chemical Properties Analysis

Lumisterol is a steroid occurring in fungi. Its molecular weight is 396.6 g/mol. The IUPAC name is (3S,9R,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol.

Scientific Research Applications

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Biological Activity:

Lumisterol and its hydroxylated metabolites exhibit intriguing biological effects:

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Future Directions:

While we’ve made significant strides, there’s much more to uncover about lumisterol’s multifaceted applications. Researchers continue to explore its potential in areas such as immune modulation, cancer prevention, and skin disorders.

Remember, lumisterol’s story is still unfolding, and its unique properties make it a captivating subject for scientific investigation!

Mechanism of Action

Target of Action

Lumisterol, a steroid compound, primarily targets the retinoic acid-related orphan receptors α and γ (RORα/γ) . These receptors are mediators of photoprotection and anti-inflammatory activity . Lumisterol also interacts with the non-genomic binding site of the vitamin D receptor (VDR) .

Mode of Action

Lumisterol and its hydroxyderivatives function as reverse agonists of RORα/γ . They inhibit the transactivation activities of these receptors, as demonstrated in a Tet-on CHO cell reporter system and RORα co-activator assays . Lumisterol derivatives also interact favorably with the A-pocket of the VDR, suggesting they may act on this non-genomic VDR site .

Biochemical Pathways

Lumisterol is produced through the photochemical transformation of 7-dehydrocholesterol induced by high doses of UVB . It is enzymatically hydroxylated by CYP11A1 , producing a variety of metabolites including 20(OH)L3, 22(OH)L3, 20,22(OH)2L3, and 24(OH)L3 . These CYP11A1-derived compounds are produced in vivo and display biological activity .

Pharmacokinetics

Lumisterol and its derivatives have been detected in human serum and epidermis, and the porcine adrenal gland . This suggests that these compounds can enter the systemic circulation and reach various tissues.

Result of Action

Lumisterol and its hydroxyderivatives display anti-proliferative, anti-inflammatory, anti-cancer, and pro-differentiation properties . They inhibit the proliferation of human skin cells, predominantly affecting epidermal keratinocytes . They also stimulate the expression of several genes associated with keratinocyte differentiation and antioxidative responses .

Action Environment

The action of lumisterol is influenced by environmental factors such as UVB radiation , which induces the photochemical transformation of 7-dehydrocholesterol to lumisterol . Lumisterol and its derivatives exert photoprotective effects, including the induction of intracellular free radical scavenging and attenuation and repair of DNA damage . This suggests that the action, efficacy, and stability of lumisterol can be influenced by the UVB radiation environment.

Future Directions

Novel derivatives of vitamin D3 and lumisterol are promising photoprotective agents. More studies and clinical trials are planned to test the efficacy of vitamin D and lumisterol as an antiviral therapeutic for COVID-19 in animals and humans. The future challenge is to determine which pathways are affected by L3-hydroxyderivatives in addition to their stimulation of p53, NRF2, and DNA damage responses systems.